Cas no 5222-73-1 (dimethoxycyclobut-3-ene-1,2-dione)

• Product Name: dimethoxycyclobut-3-ene-1,2-dione
• CAS No: 5222-73-1
• MF: C₆H₆O₄
• MW: 142.109442234039
• MDL: MFCD00101316
• CID: 45619
• PubChem ID: 123227
• Update Time: 2025-04-18

dimethoxycyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-3-cyclobutene-1,2-dione
• Squaric acid dimethyl ester
• 3,4-Dimethoxycyclobut-3-ene-1,2-dione
• Dimethyl Squarate
• 3-Cyclobutene-1,2-dione, 3,4-dimethoxy-
• 3,4-Dimethoxy-cyclobut-3-ene-1,2-dione
• dimethoxycyclobut-3-ene-1,2-dione
• 3-Cyclobutene-1,2-dione,3,4-dimethoxy-
• 3,4-dimethoxycyclobut-3-en-1,2-dion
• Dimethoxycyclobutenedione
• PubChem13709
• KSC498C6L
• SZBNZTGCAMLMJY-UHFFFAOYSA-
• SZBNZTGCAMLMJ
• SZBNZTGCAMLMJY-UHFFFAOYSA-N
• MFCD00101316
• 3,4-dimethoxy-3-cyclobutene-1.2-dione
• CS-W005055
• FT-0614345
• AKOS005669632
• Z1255486823
• InChI=1/C6H6O4/c1-9-5-3(7)4(8)6(5)10-2/h1-2H3
• PS-4471
• SCHEMBL239276
• SY013540
• DTXSID40200269
• A828993
• 3,4-Dimethoxy-3-cyclobutene-1,2-dione?
• STR09811
• 3,4-Dimethoxy-3-cyclobutene-1,2-dione, 99%
• 1,2-dimethoxycyclobut-1-ene-3,4-dione
• EN300-193636
• AC-22925
• 1,2-dimethoxycyclobutene-3,4-dione
• J-511209
• AM20100285
• 5222-73-1
• BP-12412
• Squaric Acid, Dimethyl Ester
• BBL011281
• STK940735
• 1,2-Dimethoxy-3,4-dioxocyclobutene; 1,2-Dimethoxycyclobutenedione;
• DB-021910
• 1,2-Dimethoxy-1-cyclobutene-3,4-dione; 1,2-Dimethoxy-3,4-cyclobutenedione;
• 3,4-Dimethoxy-1,2-cyclobutenedione; Dimethyl quadratate;

• MDL： MFCD00101316
• Inchi： 1S/C6H6O4/c1-9-5-3(7)4(8)6(5)10-2/h1-2H3
• InChI Key： SZBNZTGCAMLMJY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C=1OC)=O)=O

Computed Properties

• Exact Mass: 142.02700
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.3863 (rough estimate)
• Melting Point: 55.0 to 58.0 deg-C
• Boiling Point: 286.1°C at 760 mmHg
• Flash Point: 128℃
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Very soluble in water.
• PSA: 52.60000
• LogP: -0.35740
• Solubility: Not determined

dimethoxycyclobut-3-ene-1,2-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315-H317-H319-H334
• Warning Statement： P261-P264-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： S22-S24/25-S26-S36/37/39
• Storage Condition：2-8°C
• Safety Term：S22;S24/25;S26;S36/37/39
• Risk Phrases：R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone